1-(4-Acetylphenyl)-2-(4-(tert-butyl)phenyl)-6,6-dimethyl-5,6,7-trihydroindol-4-one

• IUPAC Name: 1-(4-acetylphenyl)-2-(4-tert-butylphenyl)-6,6-dimethyl-5,7-dihydroindol-4-one
• InChI: InChI=1S/C28H31NO2/c1-18(30)19-9-13-22(14-10-19)29-24(20-7-11-21(12-8-20)27(2,3)4)15-23-25(29)16-28(5,6)17-26(23)31/h7-15H,16-17H2,1-6H3
• InChI Key: HHRCJPXGXYDVAL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)N2C3=C(C=C2C4=CC=C(C=C4)C(C)(C)C)C(=O)CC(C3)(C)C
• Molecular Formula: C28H31NO2
• Molecular Weight: 413.5 g/mol

Description

1-(4-Acetylphenyl)-2-(4-(tert-butyl)phenyl)-6,6-dimethyl-5,6,7-trihydroindol-4-one is a useful research compound. Its molecular formula is C28H31NO2 and its molecular weight is 413.5 g/mol. The purity is usually 95%.
The exact mass of the compound 1-(4-Acetylphenyl)-2-(4-(tert-butyl)phenyl)-6,6-dimethyl-5,6,7-trihydroindol-4-one is 413.235479232 g/mol and the complexity rating of the compound is 674. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for the compound '1-(4-Acetylphenyl)-2-(4-(tert-butyl)phenyl)-6,6-dimethyl-5,6,7-trihydroindol-4-one' involves the condensation of 4-acetylbenzaldehyde with 4-tert-butylphenylhydrazine to form the corresponding hydrazone, which is then cyclized with dimedone in the presence of a Lewis acid catalyst to yield the target compound.

Starting Materials
4-acetylbenzaldehyde, 4-tert-butylphenylhydrazine, dimedone, Lewis acid catalyst

Reaction
Step 1: Condensation of 4-acetylbenzaldehyde with 4-tert-butylphenylhydrazine in ethanol to form the corresponding hydrazone., Step 2: Cyclization of the hydrazone with dimedone in the presence of a Lewis acid catalyst, such as zinc chloride or aluminum chloride, to yield the target compound., Step 3: Purification of the crude product by column chromatography using a suitable solvent system.